N-(3-methoxypropyl)-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide

• IUPAC Name: N-(3-methoxypropyl)-4,5,6,7-tetrahydro-3H-benzimidazole-5-carboxamide
• InChI: InChI=1S/C12H19N3O2/c1-17-6-2-5-13-12(16)9-3-4-10-11(7-9)15-8-14-10/h8-9H,2-7H2,1H3,(H,13,16)(H,14,15)
• InChI Key: AKXGQOSGNPTKFV-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC(=O)C1CCC2=C(C1)NC=N2
• Molecular Formula: C12H19N3O2
• Molecular Weight: 237.30 g/mol

Description

Imidazole derivatives, such as the one you mentioned, are a significant class of compounds in medicinal chemistry. They are part of several natural compounds like histamine, biotin, alkaloids, and nucleic acids. They have been the focus of many researchers due to their potential biological activities.

Molecular Structure Analysis

The molecular structure of imidazole derivatives can greatly influence their biological activity. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. The presence of a carboxamide moiety in indole derivatives causes hydrogen bonds with a variety of enzymes and proteins, which in many cases, inhibits their activity.

Chemical Reactions Analysis

The chemical reactions involving imidazole derivatives can be complex and varied. For instance, some imidazole-5-carboxamide derivatives were prepared and tested for their anti-hyperlipidemic activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of imidazole derivatives depend on their specific structure. Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Polymer-Gel Dosimetry

In the field of radiation dosimetry, N-(3-methoxypropyl)-acrylamide polymer-gel dosimeters (NMPAGAT) have been investigated. The addition of lithium chloride (LiCl) affects their dose-response performance, making them suitable for three-dimensional dose measurements using medical linear accelerators.

Safety and Hazards

The safety and hazards associated with imidazole derivatives can vary greatly depending on their specific structure. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific compounds for detailed safety information.

Future Directions

The future directions of research on imidazole derivatives are vast. They are being developed for different therapeutic actions, and new synthetic strategies are being explored to improve their pharmacological properties.